Cas no 209808-47-9 (AR-M 1000390 hydrochloride)

• Product Name: AR-M 1000390 hydrochloride
• CAS No: 209808-47-9
• MF: C₂₃H₂₉ClN₂O
• MW: 384.942165136337
• MDL: MFCD20926357
• CID: 1058922
• PubChem ID: 76848958
• Update Time: 2025-08-04

AR-M 1000390 hydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N-Diethyl-4-(phenyl-4-piperidinylidenemethyl)benzamide Hydrochloride
• AR-M 1000390 hydrochloride
• ARM-390HCl
• N,N-Diethyl-4-[phenyl(4-piperidinylidene)methyl]benzamide hydroch loride (1:1)
• CS-0020750
• BS-15945
• C23H29ClN2O
• ARM-390
• 209808-47-9
• N,N-DIETHYL-4-[PHENYL(PIPERIDIN-4-YLIDENE)METHYL]BENZAMIDE HYDROCHLORIDE
• D83565
• GLXC-02092
• HY-101039A
• N,N-diethyl-4-[phenyl(piperidin-4-ylidene)methyl]benzamide;hydrochloride
• AR-M1000390 HCl
• N,N-Diethyl-4-(phenyl-4-piperidinylidenemethyl)-benzamide hydrochloride
• ARM390 Hydrochloride?
• arm390 hcl
• N,N-Diethyl-4-(phenyl(piperidin-4-ylidene)methyl)benzamidehydrochloride
• EX-A1210
• 2-(Hexahydro-5-methylpyrrolo[3,4-c]pyrrol-2(1H)-yl)-9H-xanthen-9-one
• N,N-Diethyl-4-(phenyl(piperidin-4-ylidene)methyl)benzamide hydrochloride
• AR-M 1000390 (hydrochloride)
• N,N-diethyl-4-(phenyl-piperidin-4-ylidenemethyl)benzamide hydrochloride.
• ARM1000390 Hydrochloride
• AC-36832
• AKOS024458099
• DB-265951
• ZB0027
• 209808-47-9 (HCl)

• MDL： MFCD20926357
• Inchi： 1S/C23H28N2O.ClH/c1-3-25(4-2)23(26)21-12-10-19(11-13-21)22(18-8-6-5-7-9-18)20-14-16-24-17-15-20;/h5-13,24H,3-4,14-17H2,1-2H3;1H
• InChI Key： OTXTZCLQEGSAMW-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC(=CC=1)/C(/C1C=CC=CC=1)=C1\CCNCC\1)N(CC)CC

Computed Properties

• Exact Mass: 384.1968412g/mol
• Monoisotopic Mass: 384.1968412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 472
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

AR-M 1000390 hydrochloride Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on AR-M 1000390 hydrochloride

AR-M 1000390 hydrochloride and CAS No. 209808-47-9: A Comprehensive Overview

The compound with the CAS number 209808-47-9 and the product name AR-M 1000390 hydrochloride represents a significant advancement in the field of chemical and biomedical research. This introduction aims to provide a detailed exploration of its properties, applications, and the latest research findings that underscore its importance in modern scientific studies.

AR-M 1000390 hydrochloride, chemically characterized by its CAS number 209808-47-9, has garnered considerable attention due to its unique molecular structure and potential therapeutic applications. The hydrochloride salt form enhances its solubility and bioavailability, making it an attractive candidate for various pharmaceutical formulations. Its molecular framework is designed to interact with specific biological targets, which has led to its investigation in multiple research domains.

In recent years, the study of AR-M 1000390 hydrochloride has been closely linked to advancements in drug discovery and development. Researchers have been particularly interested in its potential as an inhibitor of certain enzymes and receptors involved in inflammatory and neurodegenerative diseases. Preliminary studies have shown promising results in reducing inflammation and protecting against neuronal damage, suggesting its therapeutic value in treating conditions such as rheumatoid arthritis and Alzheimer's disease.

The molecular design of AR-M 1000390 hydrochloride allows it to selectively bind to target proteins, minimizing off-target effects and enhancing therapeutic efficacy. This specificity is crucial for developing drugs that are both effective and safe for human use. The compound's ability to modulate biological pathways has opened new avenues for treating a range of diseases, including cancer, where it shows potential in inhibiting tumor growth and angiogenesis.

Recent breakthroughs in computational chemistry have further illuminated the mechanisms by which AR-M 1000390 hydrochloride exerts its effects. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its interactions with biological molecules, helping researchers refine its structure for improved performance. These computational approaches are essential for accelerating the drug discovery process and reducing the reliance on traditional trial-and-error methods.

The synthesis of AR-M 1000390 hydrochloride involves sophisticated chemical methodologies that ensure high purity and yield. Advanced synthetic techniques, such as catalytic hydrogenation and crystallization, are employed to produce the compound in a form suitable for further investigation. The precision required in these processes underscores the importance of specialized equipment and expertise in pharmaceutical chemistry.

Evaluation of AR-M 1000390 hydrochloride's pharmacokinetic properties has revealed that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. This makes it a promising candidate for oral administration, where it can be easily integrated into daily medication regimens. Additionally, its stability under various storage conditions enhances its practicality for clinical use.

The safety profile of AR-M 1000390 hydrochloride has been extensively evaluated through preclinical studies. These investigations have demonstrated that the compound is well-tolerated at therapeutic doses, with minimal side effects observed. However, further research is necessary to fully understand its long-term effects and potential interactions with other medications.

The integration of AR-M 1000390 hydrochloride into clinical trials represents a significant step forward in translating laboratory findings into real-world treatments. Phase I trials have focused on determining safe dosage ranges and identifying any adverse reactions, while Phase II studies aim to assess its efficacy in treating specific diseases. These trials are critical for validating the compound's potential as a new therapeutic agent.

The impact of AR-M 1000390 hydrochloride extends beyond traditional pharmaceutical applications. Its unique properties make it suitable for use in diagnostic tools and research reagents, contributing to advancements in biomedical science. The compound's ability to interact with specific biomarkers can aid in early disease detection and monitoring treatment progress.

Future directions for research on AR-M 1000390 hydrochloride include exploring combination therapies with other drugs to enhance therapeutic outcomes. Additionally, investigating its potential role in personalized medicine is an exciting prospect, as it could be tailored to individual patient needs based on genetic profiles or disease characteristics.

In conclusion, AR-M 1000390 hydrochloride (CAS No. 209808-47-9) represents a significant advancement in chemical and biomedical research. Its unique properties, coupled with promising preliminary findings, position it as a valuable asset in the fight against various diseases. As research continues to uncover new applications and refine its therapeutic potential, this compound is poised to make substantial contributions to modern medicine.